Cas no 282543-39-9 (5-BROMO-4-METHOXY-6-PHENYLPYRIMIDIN-2-AMINE)

• Product Name: 5-BROMO-4-METHOXY-6-PHENYLPYRIMIDIN-2-AMINE
• CAS No: 282543-39-9
• MF: C₁₁H₁₀BrN₃O
• MW: 280.120601177216
• MDL: MFCD16653253
• CID: 4643276
• PubChem ID: 45496657
• Update Time: 2025-11-02

5-BROMO-4-METHOXY-6-PHENYLPYRIMIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methoxy-6-phenylpyrimidin-2-amine
• 2-amino-5-bromo-4-methoxy-6-phenylpyrimidine
• 5-BROMO-4-METHOXY-6-PHENYLPYRIMIDIN-2-AMINE

• MDL： MFCD16653253
• Inchi： 1S/C11H10BrN3O/c1-16-10-8(12)9(14-11(13)15-10)7-5-3-2-4-6-7/h2-6H,1H3,(H2,13,14,15)
• InChI Key： AUFAMDLACSIVNO-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC=C2)=C(Br)C(OC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-BROMO-4-METHOXY-6-PHENYLPYRIMIDIN-2-AMINE

5-BROMO-4-METHOXY-6-PHENYLPYRIMIDIN-2-AMINE (CAS 282543-39-9): A Comprehensive Overview

5-Bromo-4-methoxy-6-phenylpyrimidin-2-amine (CAS 282543-39-9) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This pyrimidine derivative features a unique combination of bromo, methoxy, and phenyl substituents, making it a valuable building block for drug discovery and material science applications.

The molecular structure of 5-bromo-4-methoxy-6-phenylpyrimidin-2-amine contains several functional groups that contribute to its chemical reactivity. The presence of both electron-withdrawing (bromo) and electron-donating (methoxy) groups creates interesting electronic properties that researchers are exploring for various applications. Recent studies have shown particular interest in its potential as a precursor for kinase inhibitors, a hot topic in cancer research and drug development.

In the pharmaceutical industry, pyrimidine-based compounds like 5-bromo-4-methoxy-6-phenylpyrimidin-2-amine are frequently investigated for their biological activities. The compound's structure shares similarities with several FDA-approved drugs, making it a promising candidate for further medicinal chemistry exploration. Researchers are particularly interested in its potential to interact with various enzyme targets, especially in the context of precision medicine approaches that are currently revolutionizing healthcare.

The synthesis of CAS 282543-39-9 typically involves multi-step organic reactions starting from commercially available pyrimidine precursors. Modern synthetic approaches often employ green chemistry principles, reflecting the growing industry emphasis on sustainable production methods. The bromo substituent at the 5-position provides an excellent handle for further functionalization through cross-coupling reactions, which are widely used in contemporary organic synthesis.

From a commercial perspective, 5-bromo-4-methoxy-6-phenylpyrimidin-2-amine has seen steady demand from research institutions and pharmaceutical companies. The global market for specialty chemicals and pharmaceutical intermediates continues to expand, driven by increasing R&D investments in drug discovery. Suppliers typically offer this compound with high purity grades (≥95% to ≥98%) to meet the stringent requirements of research applications.

Analytical characterization of 5-bromo-4-methoxy-6-phenylpyrimidin-2-amine typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency and verify the compound's identity and purity - critical factors for research reproducibility. The compound's stability under various conditions has been the subject of several studies, particularly regarding its behavior in different solvent systems.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties and potential biological interactions of CAS 282543-39-9 more accurately. These in silico studies complement experimental research and help guide the design of new derivatives with improved properties. The integration of artificial intelligence in drug discovery has further accelerated the exploration of compounds in this structural class.

The safety profile of 5-bromo-4-methoxy-6-phenylpyrimidin-2-amine has been documented in several material safety data sheets. While not classified as hazardous under normal handling conditions, standard laboratory precautions are recommended when working with this compound. Proper personal protective equipment and adequate ventilation should be maintained, as with any fine chemical substance.

Looking to the future, 5-bromo-4-methoxy-6-phenylpyrimidin-2-amine continues to attract research interest due to its versatile chemistry and potential applications. The compound's role in developing new therapeutic agents and functional materials positions it as an important player in the evolving landscape of chemical innovation. As synthetic methodologies advance and biological screening technologies improve, we can expect to see more applications emerge for this interesting pyrimidine derivative.

For researchers seeking high-quality chemical intermediates, 5-bromo-4-methoxy-6-phenylpyrimidin-2-amine represents a valuable addition to their synthetic toolbox. Its combination of reactivity and stability makes it particularly useful for constructing more complex molecular architectures. The compound's commercial availability from multiple suppliers ensures accessibility for research programs worldwide.

In the context of current trends in medicinal chemistry, the structural features of CAS 282543-39-9 align well with modern drug design principles. The compound's moderate molecular weight and balanced lipophilicity make it suitable for further optimization in drug discovery campaigns. These characteristics explain why it frequently appears in patents and scientific literature related to pharmaceutical research.

The environmental fate and green chemistry metrics of 5-bromo-4-methoxy-6-phenylpyrimidin-2-amine production have become increasingly important considerations. Manufacturers are implementing more sustainable synthetic routes and waste management strategies in response to growing environmental awareness and regulatory requirements. These developments reflect broader industry shifts toward eco-friendly chemical production.

Academic and industrial researchers continue to explore novel applications for pyrimidine derivatives like 5-bromo-4-methoxy-6-phenylpyrimidin-2-amine. Recent publications have investigated its potential in materials science, including organic electronics and supramolecular chemistry. The compound's ability to participate in various non-covalent interactions makes it interesting for designing functional materials with tailored properties.

Quality control standards for CAS 282543-39-9 have become more rigorous as its applications expand. Leading suppliers now provide comprehensive analytical data packages with each batch, including chromatographic purity assessments and detailed spectroscopic characterization. This level of documentation supports the reproducibility of research findings - a critical factor in modern scientific practice.

As the chemical industry embraces digital transformation, information about compounds like 5-bromo-4-methoxy-6-phenylpyrimidin-2-amine is increasingly being organized in structured databases and knowledge graphs. These resources help researchers quickly access relevant physical and chemical data, synthetic procedures, and safety information, accelerating the pace of discovery and innovation.

The intellectual property landscape surrounding 5-bromo-4-methoxy-6-phenylpyrimidin-2-amine and related compounds continues to evolve. Recent patent filings indicate ongoing interest in this structural class for various therapeutic applications. Researchers should conduct thorough patent searches when considering this compound for commercial applications to ensure freedom to operate.

In educational settings, pyrimidine chemistry exemplified by CAS 282543-39-9 provides excellent case studies for teaching advanced organic synthesis concepts. The compound's straightforward characterization by NMR and its participation in diverse chemical transformations make it suitable for demonstrating important principles in graduate-level chemistry courses.

Looking ahead, the scientific community anticipates continued interest in 5-bromo-4-methoxy-6-phenylpyrimidin-2-amine as researchers uncover new applications and develop more efficient synthetic routes. Its combination of structural features and synthetic versatility ensures it will remain relevant in chemical research for years to come.